Cas no 1805891-97-7 (Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate)

Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate is a specialized organic compound featuring a nitro-substituted benzoate ester with a chloro-ketone functional group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex molecules in pharmaceutical and agrochemical research. The presence of both electrophilic (chloro-ketone) and electron-withdrawing (nitro) groups enhances its reactivity in nucleophilic substitution and condensation reactions. Its ester moiety offers additional versatility for further derivatization. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring precise application in multi-step syntheses. Suitable for researchers requiring high-purity intermediates, it facilitates efficient access to nitroaromatic and ketone-based frameworks.
Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate structure
1805891-97-7 structure
Product Name:Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate
CAS No:1805891-97-7
MF:C12H12ClNO5
MW:285.680382728577
CID:4956925
Update Time:2025-06-10

Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate
    • Inchi: 1S/C12H12ClNO5/c1-3-19-12(16)8-4-5-9(11(13)7(2)15)10(6-8)14(17)18/h4-6,11H,3H2,1-2H3
    • InChI Key: QMECUZIWOYZRRK-UHFFFAOYSA-N
    • SMILES: ClC(C(C)=O)C1C=CC(C(=O)OCC)=CC=1[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 368
  • XLogP3: 2.3
  • Topological Polar Surface Area: 89.2

Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015006100-250mg
Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate
1805891-97-7 97%
250mg
494.40 USD 2021-06-21
Alichem
A015006100-500mg
Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate
1805891-97-7 97%
500mg
823.15 USD 2021-06-21
Alichem
A015006100-1g
Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate
1805891-97-7 97%
1g
1,445.30 USD 2021-06-21

Additional information on Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate

Research Brief on Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate (CAS: 1805891-97-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate (CAS: 1805891-97-7) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This ester derivative, characterized by its nitro and chloro-functionalized aromatic core, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly as a building block for kinase inhibitors and anti-inflammatory agents. The compound's unique reactivity profile, attributed to the electron-withdrawing nitro group and the electrophilic α-chloroketone moiety, enables diverse chemical transformations, making it valuable for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate as a precursor for novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers employed a multi-step synthesis route, where this compound underwent nucleophilic substitution followed by palladium-catalyzed cross-coupling to yield pyrazole derivatives with nanomolar inhibitory activity. Molecular docking simulations revealed that the nitrobenzoate scaffold contributed to enhanced binding affinity via π-stacking interactions with BTK's hydrophobic pocket. These findings underscore the compound's utility in targeted cancer therapy, particularly for B-cell malignancies.

In parallel, a 2024 ACS Chemical Biology report demonstrated the compound's application in proteolysis-targeting chimera (PROTAC) development. Here, the α-chloroketone group was strategically exploited for covalent conjugation with E3 ligase ligands, creating bifunctional molecules capable of degrading oncogenic proteins. The study reported a 60% reduction in target protein levels in vitro at 48 hours post-treatment, with the nitrobenzoate moiety improving cellular permeability (logP = 2.1 ± 0.3). This positions Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate as a critical component in next-generation targeted protein degradation therapeutics.

Analytical advancements have also emerged regarding this compound. A recent Analytical Chemistry paper (2024) detailed a UHPLC-MS/MS method for quantifying trace impurities in batches of 1805891-97-7, achieving a detection limit of 0.01 ppm. This methodology addresses growing regulatory demands for high-purity intermediates in GMP-compliant drug manufacturing. Stability studies under ICH guidelines revealed that the compound maintains >95% purity for 24 months when stored at -20°C in amber glass under nitrogen, providing crucial data for industrial-scale applications.

Ongoing research (Q2 2024) at several academic institutions is investigating the compound's potential in radiopharmaceuticals. Preliminary data suggest that the nitro group can be reduced to an amine for subsequent conjugation with chelating agents, enabling 68Ga or 18F labeling for PET imaging probes. This dual functionality—serving as both a synthetic intermediate and a direct imaging probe precursor—positions 1805891-97-7 as a multifaceted tool in theranostic development.

In conclusion, Ethyl 4-(1-chloro-2-oxopropyl)-3-nitrobenzoate represents a chemically tractable scaffold with demonstrated applications across drug discovery, chemical biology, and pharmaceutical manufacturing. Its continued adoption in PROTAC design, kinase inhibitor development, and emerging theranostic applications highlights its enduring relevance. Future research directions may explore its utility in fragment-based drug discovery and as a handle for bioorthogonal chemistry applications.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd